4-bromo-N-[3-(4-morpholinyl)propyl]-3-propoxybenzenesulfonamide

• Molecular Formula: C16H25BrN2O4S
• Molecular Weight: 421.4 g/mol
• IUPAC Name: 4-bromo-N-(3-morpholin-4-ylpropyl)-3-propoxybenzenesulfonamide
• InChI: InChI=1S/C16H25BrN2O4S/c1-2-10-23-16-13-14(4-5-15(16)17)24(20,21)18-6-3-7-19-8-11-22-12-9-19/h4-5,13,18H,2-3,6-12H2,1H3
• InChI Key: LRMPUTXPISZDNI-UHFFFAOYSA-N
• SMILES: CCCOC1=C(C=CC(=C1)S(=O)(=O)NCCCN2CCOCC2)Br

Description

4-bromo-N-[3-(4-morpholinyl)propyl]-3-propoxybenzenesulfonamide is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. It is a sulfonamide-based compound that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 4-bromo-N-[3-(4-morpholinyl)propyl]-3-propoxybenzenesulfonamide is not fully understood. However, it has been reported to inhibit the activity of certain enzymes and proteins, including carbonic anhydrase IX, which is overexpressed in some cancer cells. Additionally, it has been reported to inhibit the activity of certain kinases and to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
4-bromo-N-[3-(4-morpholinyl)propyl]-3-propoxybenzenesulfonamide has been reported to exhibit various biochemical and physiological effects. It has been reported to inhibit the growth and proliferation of cancer cells, reduce inflammation, and induce apoptosis in cancer cells. Additionally, it has been reported to exhibit antitumor activity in vivo.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-bromo-N-[3-(4-morpholinyl)propyl]-3-propoxybenzenesulfonamide is its potential applications in various fields, including cancer research and drug development. Additionally, it has been reported to exhibit high selectivity towards certain enzymes and proteins, making it a valuable tool compound for the study of protein-protein interactions. However, one of the limitations of this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-bromo-N-[3-(4-morpholinyl)propyl]-3-propoxybenzenesulfonamide. One of the directions is the development of new derivatives with improved selectivity and potency. Additionally, the use of this compound as a tool compound for the study of protein-protein interactions and as a ligand for the development of imaging agents is an area that requires further exploration. Finally, the potential use of this compound in combination with other drugs for the treatment of cancer and other diseases is an area that requires further investigation.
Conclusion:
In conclusion, 4-bromo-N-[3-(4-morpholinyl)propyl]-3-propoxybenzenesulfonamide is a sulfonamide-based compound that has gained significant attention from the scientific community due to its potential applications in various fields. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is required to fully understand the potential applications of 4-bromo-N-[3-(4-morpholinyl)propyl]-3-propoxybenzenesulfonamide and to develop new derivatives with improved properties.

Synthesis Methods

The synthesis of 4-bromo-N-[3-(4-morpholinyl)propyl]-3-propoxybenzenesulfonamide has been reported using different methods. One of the most common methods involves the reaction of 4-bromo-3-propoxybenzenesulfonyl chloride with 3-(4-morpholinyl)propylamine in the presence of a base. Other methods include the reaction of 4-bromo-3-propoxybenzenesulfonyl chloride with 3-(4-morpholinyl)propylthiol or 3-(4-morpholinyl)propylamine hydrochloride in the presence of a base.

Scientific Research Applications

4-bromo-N-[3-(4-morpholinyl)propyl]-3-propoxybenzenesulfonamide has been extensively studied for its potential applications in various fields. It has been reported to exhibit anticancer, anti-inflammatory, and antitumor activities. Additionally, it has been used as a tool compound in the study of protein-protein interactions and as a ligand for the development of imaging agents.